Cas no 876894-14-3 (7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-hydroxypropyl)-3-methyl-8-(4-methyl-1-piperazinyl)-
- 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C14H22N6O3/c1-9(21)8-20-10-11(18(3)14(23)16-12(10)22)15-13(20)19-6-4-17(2)5-7-19/h9,21H,4-8H2,1-3H3,(H,16,22,23)
- InChI Key: ZAKAKDCSJKEWNM-UHFFFAOYSA-N
- SMILES: N1(CC(O)C)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(C)CC1
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3064-0325-2μmol |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 2μl |
$85.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-5μmol |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 5μl |
$94.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-10μmol |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 10μl |
$103.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-1mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 1mg |
$81.0 | 2023-04-28 | |
| Life Chemicals | F3064-0325-2mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 2mg |
$88.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-3mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 3mg |
$94.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-4mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 4mg |
$99.0 | 2023-04-28 | |
| Life Chemicals | F3064-0325-5mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 5mg |
$103.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-10mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 10mg |
$118.5 | 2023-04-28 | |
| Life Chemicals | F3064-0325-15mg |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
876894-14-3 | 90%+ | 15mg |
$133.5 | 2023-04-28 |
7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Research Brief on 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 876894-14-3)
Recent studies on the compound 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 876894-14-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This purine derivative has garnered attention due to its unique structural features and promising pharmacological properties. The compound's molecular structure, characterized by a hydroxypropyl group and a methylpiperazine moiety, suggests potential interactions with various biological targets, making it a subject of intense research.
One of the primary focuses of recent research has been the compound's mechanism of action. Preliminary studies indicate that 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may act as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. In vitro assays have demonstrated its ability to inhibit key enzymes such as phosphodiesterases (PDEs), which are implicated in a range of pathological conditions, including cancer and autoimmune disorders.
In addition to its enzymatic modulation, the compound has shown promise in preclinical models of neurodegenerative diseases. Recent findings suggest that it may exhibit neuroprotective effects by mitigating oxidative stress and reducing neuroinflammation. These properties are attributed to the compound's ability to cross the blood-brain barrier, a critical factor for its potential application in treating central nervous system (CNS) disorders.
The synthesis and optimization of 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, which are essential for further pharmacological evaluation. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound's structural integrity and purity.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic profile through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic candidate.
In conclusion, 7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 876894-14-3) represents a promising avenue for drug discovery, with potential applications in inflammation, cancer, and neurodegenerative diseases. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its clinical application.
876894-14-3 (7-(2-hydroxypropyl)-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)